Cas no 97267-60-2 (7-bromo-1,5-naphthyridin-4-ol)

• Product Name: 7-bromo-1,5-naphthyridin-4-ol
• CAS No: 97267-60-2
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD22571057
• CID: 1988331
• PubChem ID: 13459136
• Update Time: 2025-05-21

7-bromo-1,5-naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridin-4-ol, 7-bromo-
• 7-bromo-1,5-naphthyridin-4-ol
• 7-bromo[1,5]naphthyridin-4-ol
• 7-bromo-1H-1,5-naphthyridin-4-one
• MFCD22571057
• 97267-60-2
• XYJDSGQWBGLNRG-UHFFFAOYSA-N
• AKOS022655334
• AS-49678
• DA-15238
• G10479
• XDA26760
• 7-bromo-1,5-Naphthyridin-4(1H)-one
• SCHEMBL1141394
• K10095
• DB-318257
• DTXSID101308349
• 1151802-14-0

• MDL： MFCD22571057
• Inchi： 1S/C8H5BrN2O/c9-5-3-6-8(11-4-5)7(12)1-2-10-6/h1-4H,(H,10,12)
• InChI Key： XYJDSGQWBGLNRG-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42Ų

7-bromo-1,5-naphthyridin-4-ol Security Information

• Storage Condition：(BD748445)

Additional information on 7-bromo-1,5-naphthyridin-4-ol

Professional Introduction to 7-bromo-1,5-naphthyridin-4-ol (CAS No. 97267-60-2)

7-bromo-1,5-naphthyridin-4-ol, a compound with the chemical identifier CAS No. 97267-60-2, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and hydroxyl functional groups on the naphthyridine core makes it a versatile intermediate for synthesizing various bioactive molecules.

The naphthyridine scaffold, characterized by a fused system of a pyridine ring and a pyrimidine ring, is well-documented for its role in medicinal chemistry. It serves as a privileged structure in drug design, contributing to favorable pharmacokinetic and pharmacodynamic properties. The bromine substituent at the 7-position and the hydroxyl group at the 4-position introduce specific reactivity that can be exploited for further derivatization, enabling the creation of novel compounds with tailored biological activities.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 7-bromo-1,5-naphthyridin-4-ol has emerged as a promising candidate in this context. Its structural motif is reminiscent of several known bioactive molecules that have shown efficacy in preclinical studies. For instance, derivatives of naphthyridine have been explored for their potential to inhibit kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The bromine atom at the 7-position allows for easy introduction of various substituents through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity has been leveraged to create libraries of derivatives that can be screened for biological activity. Similarly, the hydroxyl group at the 4-position can undergo modifications such as etherification or esterification, further expanding the chemical space available for drug discovery.

Recent advancements in computational chemistry have also facilitated the design of novel analogs of 7-bromo-1,5-naphthyridin-4-ol. By integrating molecular modeling techniques with high-throughput screening methods, researchers can predict the binding affinity and selectivity of different derivatives before conducting costly wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several lead compounds with promising therapeutic profiles.

The hydroxyl group in particular has been highlighted as a critical feature for optimizing pharmacological properties. In various drug candidates, hydroxylated moieties have been shown to enhance solubility, improve metabolic stability, and modulate receptor interactions. The presence of this group in 7-bromo-1,5-naphthyridin-4-ol suggests that it could be a valuable precursor for developing drugs that require these characteristics.

The bromine substituent also plays a crucial role in determining the reactivity and functionality of the compound. Brominated aromatic compounds are widely used in medicinal chemistry due to their ability to participate in diverse chemical transformations. For example, palladium-catalyzed cross-coupling reactions are frequently employed to introduce aryl or heteroaryl groups at specific positions on the naphthyridine core. These reactions are highly efficient and have been instrumental in generating structurally diverse libraries of compounds for drug discovery.

In conclusion, 7-bromo-1,5-naphthyridin-4-ol (CAS No. 97267-60-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel bioactive compounds. The ongoing research into this compound and its derivatives underscores its importance as a tool for addressing some of the most challenging diseases faced by modern medicine.